![molecular formula C10H15ClN2 B3022124 4-Chloro-N~1~,N~1~-diethyl-1,2-benzenediamine CAS No. 901273-35-6](/img/structure/B3022124.png)
4-Chloro-N~1~,N~1~-diethyl-1,2-benzenediamine
Overview
Description
The compound "4-Chloro-N~1~,N~1~-diethyl-1,2-benzenediamine" is a derivative of benzene with specific substituents that include chlorine and diethylamino groups. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds which can help infer some of the properties and characteristics of "this compound".
Synthesis Analysis
The synthesis of related compounds involves nucleophilic substitution reactions under basic conditions. For instance, "N,N'-1,2-Phenylenebis(4-(chloromethyl)benzamide)" is synthesized by reacting 4-(chloromethyl)benzoyl chloride with 1,2-phenylenediamine, yielding a 61% yield . This suggests that a similar approach could potentially be used for synthesizing "this compound" by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of compounds similar to "this compound" has been analyzed using various spectroscopic methods. For example, derivatives of benzylidene-4-hydroxybenzohydrazide have been characterized to have E conformation about the C=N bond and exhibit different dihedral angles between benzene rings depending on the substituents . This information can be useful in predicting the molecular conformation of "this compound".
Chemical Reactions Analysis
The chemical reactivity of related compounds can provide insights into the potential reactions "this compound" might undergo. The presence of a chloro substituent often allows for further functionalization through nucleophilic substitution reactions. The compounds studied exhibit hydrogen bonding and π-π interactions, which could also be relevant for "this compound" in forming supramolecular structures or in its reactivity .
Physical and Chemical Properties Analysis
The physical and chemical properties of "this compound" can be inferred from related compounds. For instance, "2-Chloro-N-(diethylcarbamothioyl)benzamide" has been characterized by elemental analysis and IR spectroscopy, and its crystal and molecular structure determined by X-ray diffraction . The compound crystallizes in the orthorhombic space group, and its vibrational frequencies have been calculated using Hartree-Fock and density functional methods . These methods could be applied to "this compound" to predict its physical properties and to confirm its structure.
Safety and Hazards
properties
IUPAC Name |
4-chloro-1-N,1-N-diethylbenzene-1,2-diamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClN2/c1-3-13(4-2)10-6-5-8(11)7-9(10)12/h5-7H,3-4,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAGDLEHRMCBYNA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)Cl)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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